Cas no 75903-57-0 (4-aminopyridine-2-sulfonamide)

• Product Name: 4-aminopyridine-2-sulfonamide
• CAS No: 75903-57-0
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• CID: 560684
• PubChem ID: 12684248
• Update Time: 2025-11-01

4-aminopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-Pyridinesulfonamide
• 4-Aminopyridine-2-sulfonamide
• 2-Pyridinesulfonamide,4-amino-
• 2-Pyridinesulfonamide,4-amino-(9CI)
• 4-Amino-pyridine-2-sulfonic acid amide
• AKOS022638671
• SCHEMBL12061378
• E81739
• CS-0139133
• 75903-57-0
• EN300-141627
• CHEMBL4580762
• GS1191
• DB-271119
• 2-PYRIDINESULFONAMIDE, 4-AMINO-
• 4-aminopyridine-2-sulfonamide

• Inchi： 1S/C5H7N3O2S/c6-4-1-2-8-5(3-4)11(7,9)10/h1-3H,(H2,6,8)(H2,7,9,10)
• InChI Key： UJUHVLVARXLSKV-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CN=1)N)(N)(=O)=O

Computed Properties

• Exact Mass: 173.02601
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 99.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 4-aminopyridine-2-sulfonamide

Comprehensive Overview of 4-Aminopyridine-2-sulfonamide (CAS No. 75903-57-0): Properties, Applications, and Research Insights

4-Aminopyridine-2-sulfonamide (CAS No. 75903-57-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative, characterized by its unique aminopyridine backbone, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and development. Researchers and industries are increasingly exploring its potential due to its structural compatibility with bioactive molecules.

The compound’s molecular structure combines a pyridine ring with a sulfonamide group, which enhances its solubility and reactivity. Such features are critical for applications in medicinal chemistry, where 4-aminopyridine-2-sulfonamide serves as a building block for synthesizing novel therapeutic agents. Recent studies highlight its role in modulating ion channels, a topic of high interest in neuroscience and cardiology. This aligns with trending searches like "sulfonamide derivatives in drug design" and "pyridine-based bioactive compounds," reflecting its relevance in cutting-edge research.

From a synthetic perspective, CAS No. 75903-57-0 is often utilized in multi-step organic reactions. Its amino and sulfonamide functional groups allow for selective modifications, enabling the creation of targeted molecules. Laboratories frequently employ this compound in the development of enzyme inhibitors, addressing popular queries such as "how to design sulfonamide inhibitors" or "applications of aminopyridines in pharmacology." These keywords underscore its importance in both academic and industrial settings.

Beyond pharmaceuticals, 4-aminopyridine-2-sulfonamide has potential applications in agrochemicals and material science. Its stability under varying pH conditions makes it suitable for formulations requiring controlled release, a feature often searched as "pH-stable sulfonamides." Additionally, its role in polymer science is being investigated, particularly in creating functionalized materials with enhanced thermal properties.

Quality control and analytical methods for CAS No. 75903-57-0 are also a focal point. Techniques like HPLC and NMR are commonly used to verify purity, addressing queries like "analytical validation of sulfonamide compounds." Regulatory compliance, especially in pharmaceutical-grade synthesis, further emphasizes the need for precise characterization, aligning with industry standards.

In summary, 4-aminopyridine-2-sulfonamide (CAS No. 75903-57-0) is a multifaceted compound with broad applicability. Its integration into drug discovery, material science, and agrochemical research positions it as a key player in modern chemistry. By leveraging its structural advantages, scientists continue to unlock new possibilities, answering pressing questions in biomedical and industrial fields.